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Introduction
Halosulfuron-methyl is a selective, post-emergence sulfonylurea herbicide highly effective for

the control of problematic nutsedge species (Cyperus spp.) in various turfgrass environments.

[1] Its systemic action and favorable turfgrass safety profile make it a valuable tool in integrated

weed management programs.[2] This document provides detailed application notes and

experimental protocols for researchers and scientists investigating the use of halosulfuron for

nutsedge control in turfgrass settings.

Mode of Action
Halosulfuron is absorbed by the leaves, shoots, and roots of the target weed. It is a potent

inhibitor of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase

(AHAS).[1] This enzyme is crucial for the biosynthesis of branched-chain amino acids—valine,

leucine, and isoleucine—which are essential for protein synthesis and cell division. Inhibition of

ALS leads to a cessation of cell division and plant growth, ultimately resulting in the death of

the susceptible weed. Visible symptoms, such as chlorosis and necrosis, typically appear within

one to two weeks of application, with complete control occurring in two to four weeks.[3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b143276?utm_src=pdf-interest
https://www.benchchem.com/product/b143276?utm_src=pdf-body
http://www.apparentag.com.au/documents/brochures/67730_APPARENT_HALOSULFURON_750_WG_HERBICIDE_Booklet_1.pdf
https://www.extension.purdue.edu/extmedia/TURF-46-W.pdf
https://www.benchchem.com/product/b143276?utm_src=pdf-body
https://www.benchchem.com/product/b143276?utm_src=pdf-body
http://www.apparentag.com.au/documents/brochures/67730_APPARENT_HALOSULFURON_750_WG_HERBICIDE_Booklet_1.pdf
https://www.isws.org.in/IJWSn/File/2023_55_Issue-1_86-94.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Halosulfuron Application
(Foliar/Root Uptake)

Systemic Translocation
(Xylem & Phloem)

Acetolactate Synthase (ALS)
Enzyme Inhibition Branched-Chain Amino Acid

Synthesis (Valine, Leucine, Isoleucine)
Blocks Protein Synthesis &

Cell Division Growth Cessation Nutsedge Death

Click to download full resolution via product page

Halosulfuron's Mode of Action Pathway

Application Recommendations and Efficacy Data
Effective nutsedge control with halosulfuron is dependent on proper application timing, rates,

and the potential need for sequential applications.

Application Timing
For optimal results, halosulfuron should be applied to actively growing nutsedge, ideally at the

three- to eight-leaf stage.[3][4] Applications made early in the summer, before the formation of

new tubers, are most effective for long-term control.[2]

Application Rates and Adjuvants
Application rates typically range from 0.031 to 0.062 lbs active ingredient per acre (a.i./A). The

addition of a non-ionic surfactant (NIS) at 0.25% v/v is generally recommended to enhance

foliar uptake and efficacy.[2]

Sequential Applications
A single application of halosulfuron may provide initial control, but sequential applications are

often necessary for season-long management, especially in dense infestations.[5][6][7] The

timing of the follow-up application is critical; research suggests a second application 4 to 6

weeks after the initial treatment can significantly improve control.[5]

Efficacy Data Summary
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The following tables summarize quantitative data from various studies on the efficacy of

halosulfuron for nutsedge control in turfgrass.

Table 1: Efficacy of Single and Sequential Halosulfuron Applications on Nutsedge

Nutsedge
Species

Application
Rate (lb a.i./A)

Application
Timing

% Control
Study
Reference

Purple Nutsedge 0.062

Single

Application (31

DAT¹)

65% [5]

Purple Nutsedge 0.062

Sequential (4

weeks after

initial)

92% (for 2

weeks)
[5]

Purple Nutsedge 0.062

Sequential (6

weeks after

initial)

Marginally

Acceptable
[5]

Yellow Nutsedge Not Specified
Sequential (3-

week interval)
>95% [6][7]

Nutsedge 0.047 End of Season 86-88% [8]

Nutsedge 0.062 End of Season 86-88% [8]

¹DAT: Days After Treatment

Table 2: Turfgrass Tolerance to Halosulfuron
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Turfgrass Species Tolerance Level Notes Study Reference

Cool-Season Grasses Tolerant

Includes Kentucky

bluegrass, perennial

ryegrass, tall fescue,

and fine fescue.

Warm-Season

Grasses
Tolerant

Includes

bermudagrass and

zoysiagrass.

[2]

All major turfgrass

species
Very Good Tolerance

Except annual

bluegrass.
[2]

Perennial Ryegrass
Acceptable (short-

lived injury)

Some minor, transient

injury observed.
[9]

Experimental Protocols
The following protocols are provided as a guide for conducting herbicide efficacy trials with

halosulfuron for nutsedge control in turfgrass.

Field Efficacy Trial Protocol
This protocol outlines a standard methodology for evaluating the efficacy of halosulfuron in a

field setting.

4.1.1 Experimental Design

Design: Randomized Complete Block Design (RCBD) is recommended to account for field

variability.[3][10]

Replications: A minimum of three to four replications should be used for each treatment.[10]

Plot Size: A typical plot size is 2 x 10 meters or 2 x 15 meters to minimize spray drift between

plots.

Treatments: Include a range of halosulfuron application rates, a standard herbicide for

comparison, and an untreated control.
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4.1.2 Site Selection and Preparation

Select a site with a uniform and dense population of the target nutsedge species.

The turfgrass should be well-established and actively growing.

Mow the area to a uniform height 2 to 3 days prior to herbicide application.[3]

4.1.3 Herbicide Application

Equipment: Use a CO2-pressurized backpack sprayer with flat-fan nozzles calibrated to

deliver a consistent spray volume (e.g., 3 gallons per 1000 ft² at 40 psi).[10]

Mixing: Prepare spray solutions according to the calculated rates for each treatment. Include

a non-ionic surfactant as recommended.

Application: Apply treatments uniformly to the designated plots, avoiding overlap and drift to

adjacent plots.

4.1.4 Data Collection

Visual Ratings: Assess nutsedge control and turfgrass injury at regular intervals (e.g., 7, 14,

28, and 56 days after treatment). Use a scale of 0% (no control/injury) to 100% (complete

control/death).

Biomass Sampling: At the conclusion of the trial, harvest above-ground nutsedge biomass

from a defined quadrat within each plot. Dry the samples to a constant weight to determine

the dry biomass.

Tuber Counts: Excavate soil cores from each plot to count the number of viable nutsedge

tubers.

4.1.5 Statistical Analysis

Analyze the collected data using Analysis of Variance (ANOVA).[11][12]

If the ANOVA indicates significant treatment effects, perform a means separation test, such

as Fisher's Protected Least Significant Difference (LSD) or Tukey's HSD, to compare
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individual treatment means.[11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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